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Compound of Interest

Compound Name: 5,5'-Methylenedisalicylic acid

Cat. No.: B7784154

An In-depth Technical Guide to 5,5'-
Methylenedisalicylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5,5'-Methylenedisalicylic acid, a versatile
organic compound with significant applications in the pharmaceutical and materials science
sectors. As a Senior Application Scientist, this document synthesizes key technical data with
practical insights to support your research and development endeavors.

Core Identification and Chemical Profile

5,5'-Methylenedisalicylic acid is an organic compound characterized by two salicylic acid
units linked by a methylene bridge.[1] This structure confers both acidic and phenolic
properties, making it a valuable intermediate in various synthetic pathways.[1]

Table 1: Chemical Identifiers and Properties
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Identifier Value Source(s)

CAS Number 122-25-8 [LI[21031[41[5]

Molecular Formula C15H1206 211416171

Molecular Weight 288.26 g/mol [21[41[7]
5-[(3-carboxy-4-

IUPAC Name hydroxyphenyl)methyl]-2- [21[61[7]
hydroxybenzoic acid
5,5'-Methylenebis(2-
hydroxybenzoic acid),

Synonyms Methylenebis(salicylic acid), [L1[21[517]
3,3'-Dicarboxy-4,4'-
dihydroxydiphenylmethane
Cream to off-white crystalline

Appearance [1][6][8]
powder

Melting Point 232-242 °C [6][8]1[9]
Freely soluble in methanol,
ethanol, ether, acetone, and
glacial acetic acid. Very slightly

Solubility soluble in hot water and [1][4]

practically insoluble in
benzene, chloroform, and

petroleum ether.

Molecular Structure:

The structural arrangement of 5,5'-Methylenedisalicylic acid is fundamental to its chemical

reactivity and utility.

Caption: Molecular Structure of 5,5'-Methylenedisalicylic acid.

Synthesis and Manufacturing
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The classical synthesis of 5,5'-Methylenedisalicylic acid involves the reaction of salicylic acid
with formaldehyde in the presence of a strong acid catalyst, such as sulfuric acid.[4] This
electrophilic substitution reaction forms the methylene bridge between two salicylic acid
molecules.

Reaction Workflow:

2x Salicylic Acid

Reaction Vessel Purification
. e .
Formaldehyde [——— (Camimslils] T 5,5'-Methylenedisalicylic Acid (EniElizzem) Pure Product

H2S04 (catalyst)

Click to download full resolution via product page

Caption: General synthesis workflow for 5,5'-Methylenedisalicylic acid.

Experimental Protocol Insight: The control of reaction temperature is critical to prevent the
formation of undesired byproducts and to ensure a high yield of the target compound.
Purification is typically achieved through recrystallization from a suitable solvent mixture, such
as acetone-benzene or chloroform-methanol, to obtain wedge-like crystals.[4][8][10]

Applications in Research and Drug Development

5,5'-Methylenedisalicylic acid serves as a crucial intermediate in the synthesis of more
complex pharmaceutical compounds.[3] Its bifunctional nature, possessing both carboxylic acid
and hydroxyl groups, allows for a variety of chemical modifications.

 Building Block for Complex Molecules: Its structure is a foundational component for creating
larger, more intricate molecules essential in drug development.[3]

» Formation of Metal Complexes: The presence of chelating groups enables the formation of
complexes with various metal ions, a property that can be exploited in the design of novel
therapeutic agents and materials.[1]
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» Antioxidant Properties: The phenolic hydroxyl groups impart antioxidant capabilities, which is
an area of interest for potential therapeutic applications.[1]

o Derivative Synthesis: It is a precursor for derivatives such as Bacitracin
Methylenedisalicylate, an antibiotic.[4] It is also used in the synthesis of Aurintricarboxylic
acid.[8]

Analytical Methodologies

The analysis and quality control of 5,5'-Methylenedisalicylic acid are essential for its
application in regulated industries. High-Performance Liquid Chromatography (HPLC) is a
commonly employed technique.

Table 2: HPLC Method Parameters

Parameter Condition Rationale

Suitable for the separation of
Technique Reverse Phase (RP) HPLC moderately polar organic

compounds.

A standard mobile phase for
RP-HPLC providing good peak
o shape and resolution. For
) Acetonitrile, Water, and
Mobile Phase ) ] Mass Spectrometry (MS)
Phosphoric Acid o ) )

compatibility, formic acid
should be used instead of

phosphoric acid.[5]

These stationary phases offer
Column Newcrom R1 or C18 good retention and separation

for this analyte.[5]

The aromatic rings in the
molecule provide strong UV
) absorbance for sensitive
Detection UV Absorbance ) )
detection. A maximum
absorbance is noted at 312 nm

in ethanol.[8][10]
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This HPLC method is scalable and can be adapted for preparative separation to isolate
impurities or for pharmacokinetic studies.[5]

Safety and Handling

Proper handling of 5,5'-Methylenedisalicylic acid is crucial to ensure laboratory safety. The
following information is summarized from available Safety Data Sheets (SDS).

Key Safety Precautions:

o Eye Contact: Causes serious eye irritation.[7][11] In case of contact, rinse cautiously with
water for several minutes.[11][12]

o Skin Contact: May cause skin irritation.[1][11] Wash with plenty of soap and water after
handling.[12]

 Inhalation: Avoid dust formation and inhalation.[12][13] Move to fresh air if inhaled.[12]

o Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and
appropriate clothing to prevent skin exposure.[11][13]

 Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[12]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[14]

Hazard Identification:
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5,5'-Methylenedisalicylic acid
CAS: 122-25-8

HS Hazards

H319: Causes serious eye irritation [ H315: Causes skin irritation

Recommended PPE \First Aid Measures

Protective Gloves Eye Contact: Rinse with water

Eye Protection Skin Contact: Wash with soap and water

Protective Clothing Inhalation: Move to fresh air

Click to download full resolution via product page

Caption: Key hazard information and safety precautions.

Conclusion

5,5'-Methylenedisalicylic acid is a compound of significant interest due to its established role
as a versatile chemical intermediate. Its well-defined synthesis, clear analytical protocols, and
diverse applications in pharmaceuticals and beyond underscore its importance in scientific
research and development. A thorough understanding of its chemical properties and adherence
to safety guidelines are paramount for its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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